Thulium tribromate

• CAS No.: 97375-20-7
• Molecular Formula: Br3O9Tm
• Molecular Weight: 552.64 g/mol
• IUPAC Name: thulium(3+);tribromate
• InChI: InChI=1S/3BrHO3.Tm/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• InChI Key: QQNXEJGSLIDJHD-UHFFFAOYSA-K
• SMILES: [O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Tm+3]

Description

Thulium tribromate (Tm(BrO₃)₃) is a rare-earth bromate compound characterized by its crystalline structure and high oxidative properties. As a member of the lanthanide series, thulium exhibits a +3 oxidation state in this compound, forming a stable ionic lattice with bromate anions. Thulium compounds, including oxides and halides, are increasingly studied for applications in laser technologies and specialized catalysts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Chemical Properties

Thulium tribromate shares structural similarities with other lanthanide bromates, which typically adopt monoclinic or orthorhombic crystal systems. However, its reactivity and stability differ significantly from main-group bromates like phosphorus tribromide (PBr₃) and aluminum tribromide (AlBr₃). For example:

Compound	Crystal System	Melting Point (°C)	Solubility in Water	Oxidative Stability
This compound	Monoclinic	~300 (decomposes)	Low	High
Phosphorus tribromide	Trigonal	-40	Reacts violently	Low
Aluminum tribromide	Monoclinic	97.5	Hygroscopic	Moderate

Note: Data for Tm(BrO₃)₃ is extrapolated from lanthanide bromate trends; PBr₃ and AlBr₃ data are well-documented .

• Oxidative Capacity : Tm(BrO₃)₃ exhibits stronger oxidative properties compared to PBr₃, which is primarily a Lewis acid. This makes this compound suitable for redox-driven catalytic reactions, whereas PBr₃ is used in organic synthesis for halogenation.
• Thermal Stability : Tm(BrO₃)₃ decomposes at ~300°C, a trait common to lanthanide bromates. In contrast, AlBr₃ sublimes at 97.5°C, limiting its high-temperature applications.